2-[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-1,8-naphthyridine

• CAS: 2640955-80-0
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol
• SMILES: CC1=C(C(=NO1)C)C(=O)N2CCC(CC2)C3=NC4=C(C=CC=N4)C=C3
• InChI: InChI=1S/C19H20N4O2/c1-12-17(13(2)25-22-12)19(24)23-10-7-14(8-11-23)16-6-5-15-4-3-9-20-18(15)21-16/h3-6,9,14H,7-8,10-11H2,1-2H3
• InChIKey: XOEISDUIRGHRDT-UHFFFAOYSA-N

Medicinal chemists often face >10-fold IC50 shifts from minor linker variations in naphthyridine-oxazole analogs, making exact-match procurement critical for reliable SAR. CAS 2640955-80-0 is a structurally authenticated 1,8-naphthyridine-2-piperidinyl-oxazole with a defined 3,5-dimethyl substitution and carbonyl linker that cannot be substituted by 5-methyl, 5-cyclopropyl, or sulfonyl analogues. • Halogen-free, lead-like ATP-mimetic scaffold (MW 336.4) suitable for fragment-based screening • Late-stage intermediate with C3, C5-C7 positions available for parallel kinase inhibitor library synthesis • Enables head-to-head linker SAR when procured alongside sulfonyl and methylene analogues Supplied as research-grade building block with batch-specific analytical documentation.

Physicochemical Identity of 2-[1-(3,5-Dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-1,8-naphthyridine

This compound is a synthetic small molecule (C19H20N4O2, MW 336.4 g/mol) that combines a 1,8-naphthyridine core with a piperidine linker and a 3,5-dimethyl-1,2-oxazole carbonyl moiety. The 1,8-naphthyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous kinase inhibitors, antibacterial agents, and epigenetic modulators . The specific substitution pattern—4-carbonyl-piperidine attached at the 2-position of the naphthyridine—creates a distinct three-dimensional pharmacophore that differentiates it from other naphthyridine derivatives. The compound is commercially available from multiple chemical suppliers as a research-grade building block.

1,8-naphthyridine core, a recognized kinase-mimetic scaffold

Piperidine linker with 3,5-dimethyloxazole carbonyl extension for diversification

Halogen-free composition consistent with lead-like fragment chemical space

Differentiation from Naphthyridine-Oxazole Analogues

Naphthyridine-oxazole hybrid compounds are not functionally interchangeable. In a systematic study of oxazole-incorporated naphthyridine derivatives, minor modifications to the oxazole substituent pattern produced IC50 variations exceeding 10-fold across multiple cancer cell lines . The 3,5-dimethyl substitution on the oxazole ring—a feature of CAS 2640955-80-0—confers a specific steric and electronic profile that is absent in the 5-methyl, 5-cyclopropyl, or sulfonyl-linked analogues. Furthermore, the carbonyl linker between the piperidine and oxazole creates a different conformational ensemble and hydrogen-bonding capacity compared to methylene or sulfonyl linkers found in closely related catalog compounds. These structural distinctions mean that potency, selectivity, and physicochemical properties observed for one naphthyridine-oxazole compound cannot be assumed for another without explicit experimental verification.

Oxazole substituent pattern (3,5-dimethyl) is specific; potency can shift >10-fold with substitution changes across cancer cell lines

Carbonyl linker creates distinct H-bond geometry vs. sulfonyl or methylene; SAR may not transfer without experimental verification

Chlorinated or sulfonyl-linked analogues differ in physicochemical profile; direct substitution may alter assay outcomes

• [1] Rangaswamy S, Sreenivasulu R, Babu VR, Syed T, Kapavarapu RK, Jayaprakash HV, Abbaraju VDNK. Design, Synthesis, Anticancer Evaluation, and Molecular Docking Studies of Oxazole-Incorporated Naphthyridine Derivatives. Chemistry & Biodiversity. 2023;20(12):e202300466. doi:10.1002/cbdv.202300466. View Source

Differentiation Evidence

Physicochemical Profile vs. Chlorinated/Sulfonyl Analogues

CAS 2640955-80-0 (C19H20N4O2, MW 336.4) lacks the chlorine substituent present in the 6-chloro analogue (C19H19ClN4O2, MW 370.8), resulting in a lower molecular weight and reduced lipophilicity. This distinguishes it from the 6-chloro derivative for applications where halogen-free composition is required . The carbonyl-linked compound also differs from the sulfonyl-linked analogue (C19H20N4O3S) in both linker geometry and hydrogen-bond acceptor profile.

Physicochemical Profile vs. Analogues

Class-level inference

MW 336.4; halogen-free vs. 6-chloro (370.8) and sulfonyl (C19H20N4O3S) analogues

May improve compliance with lead-likeness criteria; absence of chlorine differentiates from halogenated analogues

Calculated from molecular formula; no experimental comparison data

Evidence Dimension	Physicochemical properties (MW and elemental composition)
Target Compound Data	C19H20N4O2, MW 336.4 g/mol
Comparator Or Baseline	6-Chloro derivative: C19H19ClN4O2, MW 370.8 g/mol; Sulfonyl analogue: C19H20N4O3S
Quantified Difference	MW difference: -34.4 g/mol vs. 6-chloro analogue; absence of chlorine atom
Conditions	Calculated from molecular formula (standard chemical database entry)

Why This Matters

Lower molecular weight and absence of halogen may improve compliance with lead-likeness criteria (e.g., Rule of Three) for fragment-based screening libraries.

Anticancer Activity of Related Oxazole-Naphthyridines

Although no direct biological data are publicly available for CAS 2640955-80-0 itself, a closely related series of oxazole-incorporated naphthyridine derivatives (21a–j) was evaluated in vitro against four human cancer cell lines . The most potent compound in that series achieved IC50 values of 0.10–0.18 μM against PC3, A549, MCF-7, and DU-145 cell lines, using etoposide as a positive control. While the core scaffold and substitution pattern differ from CAS 2640955-80-0, the data demonstrate that the naphthyridine-oxazole pharmacophore can achieve sub-micromolar potency when optimized.

Anticancer Activity of Related Oxazole-Naphthyridines

Class-level inference

Optimized analogue IC50: 0.10–0.18 μM across PC3, A549, MCF-7, DU-145 (etoposide control)

Establishes scaffold biological activity; CAS 2640955-80-0 is an uncharacterized member requiring empirical profiling

No direct bioactivity data for this compound; MTT assay data from literature

Evidence Dimension	In vitro anticancer potency (IC50)
Target Compound Data	No publicly available bioactivity data for CAS 2640955-80-0
Comparator Or Baseline	Best compound in series 21a–j: IC50 = 0.10–0.18 μM (PC3, A549, MCF-7, DU-145); positive control etoposide
Quantified Difference	Cannot be calculated (no target data). Class activity range: 0.10 μM to >10 μM depending on substitution.
Conditions	MTT assay, 4 human cancer cell lines (PC3, A549, MCF-7, DU-145)

Why This Matters

Establishes that the naphthyridine-oxazole chemotype is biologically active in anticancer assays; CAS 2640955-80-0 represents a distinct, uncharacterized member of this class warranting empirical profiling.

• [1] Rangaswamy S, Sreenivasulu R, Babu VR, Syed T, Kapavarapu RK, Jayaprakash HV, Abbaraju VDNK. Design, Synthesis, Anticancer Evaluation, and Molecular Docking Studies of Oxazole-Incorporated Naphthyridine Derivatives. Chemistry & Biodiversity. 2023;20(12):e202300466. View Source

Carbonyl Linker vs. Sulfonyl and Methylene Linkers

CAS 2640955-80-0 employs a carbonyl (C=O) linker between the piperidine nitrogen and the oxazole ring. Commercially available close analogues use sulfonyl (SO2) or methylene (CH2) linkers. Carbonyl linkers are shorter (≈1.23 Å C=O bond) and planar, imposing distinct conformational constraints compared to the tetrahedral sulfonyl group or the flexible methylene chain . This affects the relative orientation of the oxazole and naphthyridine rings, which can alter target binding geometry.

Carbonyl vs. Sulfonyl/Methylene Linker

Supporting evidence

Carbonyl (C=O) linker: shorter, planar, distinct H-bond acceptor vs. sulfonyl (SO2) or methylene (CH2)

Linker geometry may alter target-binding orientation in kinase assays; supports SAR differentiation

Qualitative structural inference; no experimental conformational analysis

Evidence Dimension	Linker geometry and hydrogen-bonding capacity
Target Compound Data	Carbonyl linker (C=O); H-bond acceptor; planar geometry
Comparator Or Baseline	Sulfonyl analogue (SO2 linker); methylene analogue (CH2 linker); 5-methyl analogue (different oxazole substitution)
Quantified Difference	Qualitative difference in linker flexibility and H-bond acceptor strength (no quantitative conformational data available)
Conditions	Structural comparison inferred from chemical structure; no experimental conformational analysis located

Why This Matters

For medicinal chemistry campaigns, the carbonyl linker provides a distinct hydrogen-bond acceptor motif that may engage catalytic lysine or hinge-region residues in kinase ATP-binding sites differently than sulfonyl or methylene linkers.

Application Scenarios

Kinase-Focused Library Synthesis Building Block

The 1,8-naphthyridine core is a recognized ATP-mimetic scaffold, and the oxazole-carbonyl-piperidine extension provides a vector for additional substitution. CAS 2640955-80-0 can serve as a late-stage intermediate for parallel synthesis of kinase inhibitor libraries, where the naphthyridine 2-position is already functionalized with the piperidine-oxazole motif, leaving other positions (e.g., C3, C5, C6, C7) available for diversification .

Halogen-Free Fragment for Screening Libraries

With MW 336.4 and absence of chlorine or bromine, CAS 2640955-80-0 falls within lead-like chemical space. It can be incorporated into fragment-based screening collections where halogen-free composition is preferred to avoid non-specific hydrophobic binding or false-positive aggregation .

Selectivity Profiling Against Linker Analogues

The carbonyl linker of CAS 2640955-80-0 provides a distinct pharmacophore for systematic structure–activity relationship (SAR) studies. Procurement of this compound alongside its sulfonyl and methylene analogues enables head-to-head profiling against kinase panels or cellular target engagement assays to deconvolute linker-specific effects .

Application

Selection Property

Validation Focus

Kinase-focused library synthesis

Naphthyridine core with piperidine-oxazole diversification vector

Kinase panel screening for inhibitor design

Halogen-free fragment screening

MW 336.4, halogen-free composition

Fragment-based screening against diverse targets

SAR by linker comparison

Carbonyl linker distinct from sulfonyl/methylene analogs

Head-to-head target engagement profiling with linker analogs